Cas no 2680669-77-4 (Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate)

• Product Name: Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate
• CAS No: 2680669-77-4
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5646986
• PubChem ID: 165914496
• Update Time: 2025-06-08

Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28281621
• benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate
• 2680669-77-4
• Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate

• Inchi： 1S/C15H21NO3/c1-15(2)8-13(10-17)9-16(15)14(18)19-11-12-6-4-3-5-7-12/h3-7,13,17H,8-11H2,1-2H3
• InChI Key： DEHLKPBWUSMRQG-UHFFFAOYSA-N
• SMILES： OCC1CN(C(=O)OCC2C=CC=CC=2)C(C)(C)C1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate

Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate (CAS No. 2680669-77-4): A Comprehensive Overview

Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate, identified by its CAS number 2680669-77-4, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural motif, has garnered attention for its potential applications in drug development and therapeutic interventions. The intricate architecture of Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate encompasses a benzyl ester group, a hydroxymethyl-substituted pyrrolidine ring, and a dimethyl functionality, which collectively contribute to its distinct chemical and biological properties.

The benzyl ester moiety in Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate plays a crucial role in modulating the compound's solubility and bioavailability. This feature is particularly advantageous in pharmaceutical formulations, where optimal solubility is essential for efficient absorption and distribution within the body. Furthermore, the presence of a hydroxymethyl group on the pyrrolidine ring introduces a site for potential hydrogen bonding interactions, which can enhance binding affinity to biological targets. These structural attributes make Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological profiles. The dimethyl substitution on the pyrrolidine ring in Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate contributes to its steric hindrance, which can influence both its metabolic stability and binding interactions with biological receptors. This structural feature has been leveraged in the design of drugs targeting specific enzymatic or receptor-mediated pathways. For instance, studies have demonstrated that modifications in the dimethylpyrrolidine scaffold can significantly alter the pharmacokinetic properties of associated compounds, leading to improved therapeutic efficacy.

One of the most compelling aspects of Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate is its potential application in the synthesis of bioactive molecules. Researchers have utilized this compound as a key intermediate in the development of novel therapeutic agents. Its unique structural framework allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities. For example, recent studies have explored the use of Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate in the synthesis of compounds with anti-inflammatory and analgesic properties. These investigations highlight its versatility and underscore its importance as a building block in drug discovery.

The hydroxymethyl group in Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate also presents opportunities for further functionalization. This group can serve as a site for conjugation with other biomolecules or for further derivatization to introduce additional pharmacophoric elements. Such modifications can enhance the compound's interaction with biological targets and improve its overall pharmacological profile. For instance, researchers have explored the use of this compound in the development of prodrugs designed to release active therapeutic agents under specific physiological conditions. This approach has shown promise in improving drug delivery systems and enhancing treatment outcomes.

The synthesis of Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the formation of the pyrrolidine core followed by functionalization at various positions to introduce the desired substituents. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets stringent pharmaceutical standards. These synthetic strategies not only underscore the compound's versatility but also demonstrate its feasibility for large-scale production.

Evaluation of Benzyl 4-(hydroxymethyl)-2,2-dimethylpyrrolidine-1-carboxylate in preclinical studies has provided valuable insights into its biological activity and potential therapeutic applications. Initial findings suggest that this compound exhibits promising properties as an intermediate in drug development. Its ability to undergo further chemical modifications makes it an attractive candidate for designing novel therapeutics targeting various diseases. Moreover, its structural features have been found to contribute to favorable pharmacokinetic profiles, including improved solubility and metabolic stability.

The future prospects of Benzyl 4-(hydroxymethyl)-2,2-dimethyldipyrrolidinonecarbonylbenzylester (CAS No:2680669-77-4) are vast and exciting. Ongoing research aims to explore its potential applications in treating chronic diseases such as cancer and neurodegenerative disorders. By leveraging its unique structural attributes and synthetic flexibility, scientists are hopeful that new therapeutic agents can be developed that offer improved efficacy and reduced side effects compared to existing treatments. The continued investigation into this compound holds great promise for advancing pharmaceutical science and improving patient care.